molecular formula C14H17N3O4 B565481 1-Methyl-5-nitro-1H-benzimidazole-2-butanoic Acid Ethyl Ester-d3 CAS No. 1286893-94-4

1-Methyl-5-nitro-1H-benzimidazole-2-butanoic Acid Ethyl Ester-d3

Cat. No. B565481
CAS RN: 1286893-94-4
M. Wt: 294.325
InChI Key: VJVBGSJZBDBEIF-BMSJAHLVSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-5-nitro-1H-benzimidazole-2-butanoic Acid Ethyl Ester-d3 is the labelled analogue of 1-Methyl-5-nitro-1H-benzimidazole-2-butanoic Acid Ethyl Ester . It is an intermediate of Bendamustine . The compound has a molecular formula of C14H14D3N3O4 and a molecular weight of 294.32 .


Synthesis Analysis

The usual synthesis method involves first reacting ethyl 4-amino-1-methyl-1H-benzimidazole-2-butyrate with nitric acid and sulfuric acid to produce 5-nitro-1-methyl-1H-benzimidazole-2-butyric acid. This is then reacted with cyanoacetate to produce the target compound . Another method involves hydrogenation in a reaction kettle .


Molecular Structure Analysis

The molecular structure of this compound includes a benzimidazole ring substituted with a nitro group at the 5-position and a methyl group at the 1-position . The benzimidazole ring is further substituted at the 2-position with a butanoic acid ethyl ester group .


Chemical Reactions Analysis

As an intermediate, this compound is used in the synthesis of Bendamustine . The synthesis involves reactions with nitric acid, sulfuric acid, and cyanoacetate . It can also undergo hydrogenation .


Physical And Chemical Properties Analysis

This compound appears as a light brown solid . It is soluble in Chloroform, Dichloromethane, Dimethylformamide, and Methanol . The unlabelled compound has a melting point of about 140-142°C .

Mechanism of Action

While the specific mechanism of action of this compound is not mentioned in the search results, it is known that it is an intermediate of Bendamustine . Bendamustine belongs to the family of alkylating agents and is used for the treatment of chronic lymphocytic leukemia and lymphomas . As an alkylating agent, it causes intra-strand and inter-strand cross-links between DNA bases .

properties

IUPAC Name

ethyl 4-[5-nitro-1-(trideuteriomethyl)benzimidazol-2-yl]butanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O4/c1-3-21-14(18)6-4-5-13-15-11-9-10(17(19)20)7-8-12(11)16(13)2/h7-9H,3-6H2,1-2H3/i2D3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJVBGSJZBDBEIF-BMSJAHLVSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CCCC1=NC2=C(N1C)C=CC(=C2)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C([2H])([2H])N1C2=C(C=C(C=C2)[N+](=O)[O-])N=C1CCCC(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-5-nitro-1H-benzimidazole-2-butanoic Acid Ethyl Ester-d3

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.